Cas no 38917-35-0 (N,5-Dimethyl-1,3,4-thiadiazol-2-amine)

• Product Name: N,5-Dimethyl-1,3,4-thiadiazol-2-amine
• CAS No: 38917-35-0
• MF: C₄H₇N₃S
• MW: 129.183478593826
• MDL: MFCD00986507
• CID: 1496157
• PubChem ID: 3161286
• Update Time: 2025-04-24

N,5-Dimethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N,5-dimethyl-
• AKOS000669529
• SY124403
• 2-(N-Methyl-amino)-5-methyl-1,3,4-thiadiazole
• Z274417684
• CS-0039142
• VJRHHVGPZXCQSS-UHFFFAOYSA-N
• AS-39452
• EN300-216149
• N,5-dimethyl-1,3,4-thiadiazol-2-amine
• 38917-35-0
• SCHEMBL10202197
• MFCD00986507
• XH0981
• N,5-Dimethyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD00986507
• Inchi： 1S/C4H7N3S/c1-3-6-7-4(5-2)8-3/h1-2H3,(H,5,7)
• InChI Key： VJRHHVGPZXCQSS-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC

Computed Properties

• Exact Mass: 129.03621
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on N,5-Dimethyl-1,3,4-thiadiazol-2-amine

1,3,4-Thiadiazol-2-amine, N,5-dimethyl- (CAS No. 38917-35-0): A Comprehensive Overview

1,3,4-Thiadiazol-2-amine, N,5-dimethyl-, also known by its CAS registry number 38917-35-0, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered rings containing sulfur and nitrogen atoms. The N,5-dimethyl substitution pattern adds unique electronic and structural properties to this molecule, making it a valuable component in various chemical applications.

The synthesis of 1,3,4-thiadiazol-2-amine derivatives has been extensively studied due to their potential as intermediates in drug discovery and as building blocks for advanced materials. Recent research has focused on optimizing the synthesis routes for this compound to enhance yield and reduce costs. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel method involving the reaction of thiosemicarbazide with aldehydes under mild conditions to produce N,5-dimethyl substituted thiadiazoles with high purity.

One of the most notable applications of 1,3,4-thiadiazol-2-amine derivatives is in the development of agrochemicals. These compounds exhibit potent pesticidal activity against various insect pests and plant pathogens. A 2022 study in *Pest Management Science* highlighted the effectiveness of N,5-dimethyl substituted thiadiazoles as eco-friendly alternatives to conventional pesticides. Their ability to target specific pest receptors without causing harm to non-target species makes them highly promising for sustainable agriculture.

In the pharmaceutical industry, 1,3,4-thiadiazol-2-amine derivatives have shown potential as anti-inflammatory and anticancer agents. A research team from the University of California reported that certain N,5-dimethyl substituted thiadiazoles exhibit selective cytotoxicity against cancer cells by inhibiting key enzymes involved in cell proliferation. These findings suggest that this class of compounds could serve as a new generation of targeted therapies with reduced side effects.

The electronic properties of 1,3,4-thiadiazol-2-amine derivatives also make them attractive candidates for use in organic electronics. Recent studies have explored their application as hole transport materials in perovskite solar cells. A paper published in *Advanced Materials* demonstrated that incorporating N,5-dimethyl substituted thiadiazoles into solar cell architectures significantly improved device efficiency by enhancing charge transport properties.

From a structural perspective, the N,5-dimethyl substitution pattern in 1,3,4-thiadiazol-2-amine introduces steric hindrance and electron-donating effects that influence its reactivity and stability. Computational studies using density functional theory (DFT) have provided insights into the molecular orbitals and electronic distribution of this compound. These studies reveal that the sulfur atom plays a critical role in stabilizing the molecule's structure through resonance effects.

In terms of physical properties, 1,3,4-thiadiazol-2-amine derivatives typically exhibit high thermal stability and moderate solubility in organic solvents. This makes them suitable for use in high-throughput screening processes where stability under varying conditions is essential. Recent advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of these compounds at the molecular level.

The environmental impact of 1,3,4-thiadiazol-2-amines has also been a topic of interest among researchers. Studies have shown that these compounds degrade relatively quickly under aerobic conditions due to their heterocyclic structure. This biodegradability makes them more favorable compared to persistent organic pollutants (POPs) commonly found in traditional agrochemicals.

In conclusion,1 , 3 , 4 -thiadiazol - 2 - amine , N , 5 - dimethyl - ( CAS No . 38917 - 35 - 0 ) stands out as a versatile compound with diverse applications across multiple industries . Its unique chemical properties , combined with recent advancements in synthesis and application techniques , position it as a key player in modern chemical research . As ongoing studies continue to uncover new potential uses for this compound , its significance within the scientific community is expected to grow further .